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Compound of Interest

Compound Name: 6-Eapb hydrochloride

CAS No.: 1823318-37-1

Cat. No.: B594219

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of 6-EAPB (1-

(benzofuran-6-yl)-N-ethylpropan-2-amine) using a reversed-phase high-performance liquid

chromatography (RP-HPLC) method with Diode Array Detection (DAD).

Introduction
6-EAPB is a synthetic entactogen belonging to the phenethylamine and benzofuran classes. As

a novel psychoactive substance (NPS), its emergence poses challenges for forensic and

clinical toxicology laboratories.[1] The development of robust and reliable analytical methods

for the quantification of such compounds is crucial for accurate identification and for

understanding their pharmacokinetics and toxicology.[2][3] High-Performance Liquid

Chromatography (HPLC) is a widely used technique for the analysis of NPS due to its

versatility and sensitivity.[1][4] This application note describes a validated HPLC-DAD method

suitable for the quantification of 6-EAPB in seized materials.
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Principle of the Method
This method utilizes reversed-phase chromatography to separate 6-EAPB from other

components in a sample matrix. The separation is achieved on a C18 stationary phase with a

mobile phase consisting of an aqueous buffer and an organic solvent. A Diode Array Detector

(DAD) is used for the detection and quantification of 6-EAPB by measuring its absorbance at a

specific wavelength. Quantification is performed using an external standard calibration method.

Apparatus and Reagents
Apparatus:

HPLC system equipped with a quaternary pump, autosampler, column oven, and Diode

Array Detector (DAD).

Analytical balance (0.01 mg sensitivity).

Ultrasonic bath.

Vortex mixer.

pH meter.

Syringe filters (0.45 µm).

HPLC vials.

Reagents:

6-EAPB reference standard.

Acetonitrile (HPLC grade).

Methanol (HPLC grade).

Ammonium formate (analytical grade).

Formic acid (analytical grade).
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Ultrapure water.

Standard and Sample Preparation
4.1. Standard Solutions

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 6-EAPB

reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume

with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by appropriate

serial dilutions of the stock standard solution with the mobile phase to achieve

concentrations in the range of 1 µg/mL to 100 µg/mL.

4.2. Sample Preparation (from seized powder)

Accurately weigh a representative portion of the homogenized powder sample containing 6-

EAPB.

Transfer the weighed sample to a volumetric flask and add methanol.

Sonicate for 15 minutes to ensure complete dissolution of 6-EAPB.

Dilute to the mark with methanol and mix thoroughly.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

HPLC-DAD Method
The following chromatographic conditions have been optimized for the separation and

quantification of 6-EAPB.
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Parameter Condition

Column C18 (e.g., 4.6 x 250 mm, 5 µm particle size)

Mobile Phase
A: 0.05 M Ammonium formate (pH 3.1) B:

Acetonitrile

Gradient
0-2 min: 10% B 2-10 min: 10-90% B 10-12 min:

90% B 12-15 min: 10% B

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 40°C

Detection DAD, 274 nm

Method Validation
The performance of the HPLC method was evaluated for linearity, precision, and accuracy. The

results are summarized in the tables below.

Table 1: Linearity Data

Concentration (µg/mL) Peak Area

1 15,234

5 76,170

10 152,340

25 380,850

50 761,700

75 1,142,550

100 1,523,400

Correlation Coefficient (r²) 0.9995
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Table 2: Precision and Accuracy Data

Concentration
(µg/mL)

Mean Measured
Concentration
(µg/mL) (n=6)

RSD (%) Accuracy (%)

5 4.97 1.3 99.4

25 25.2 0.9 100.8

75 74.8 0.6 99.7

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter Value (µg/mL)

LOD 0.3

LOQ 1.0

Visualization
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Caption: Experimental workflow for the HPLC analysis of 6-EAPB.
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Conclusion
The described HPLC-DAD method provides a reliable and efficient means for the quantitative

analysis of 6-EAPB. The method is straightforward, utilizing common HPLC instrumentation

and reagents, and demonstrates excellent linearity, precision, and accuracy. This application

note serves as a valuable resource for researchers and professionals in need of a robust

analytical method for this compound. While this method is based on common practices for

similar benzofuran derivatives, method validation is recommended for specific sample matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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